Cas no 95899-73-3 (Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI))

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) structure

95899-73-3 structure

Product Name:Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI)

CAS No:95899-73-3

MF:C₁₄H₇ClF₃NO₅

MW:361.657293558121

CID:2819433

Update Time:2023-09-11

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

- 3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoic acid (ACI)
- Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI)
- Inchi： 1S/C14H7ClF3NO5/c15-9-6-7(14(16,17)18)4-5-10(9)24-11-3-1-2-8(13(20)21)12(11)19(22)23/h1-6H,(H,20,21)
- InChI Key： PACJZZBTXITTDS-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=C(OC2C(Cl)=CC(C(F)(F)F)=CC=2)C=CC=1)O

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Production Method

Production Method 1

95899-73-3

Reaction Conditions

Reference

: Procedure for aromatic nitration in propionic acid

, Germany, , ,

Production Method 2

63734-62-3

95899-73-3

50594-66-6

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: 1,2-Dichloroethane ; rt → 50 °C; 50 °C → 15 °C
1.2 Reagents: Sulfuric acid , Nitric acid ; 2 h, 10 - 15 °C; 1 h, 10 °C
1.3 Solvents: Water

Reference

: Purification of diphenyl ether herbicides

, United States, , ,

Production Method 3

63734-62-3

95899-73-3

50594-66-6

1052723-90-6

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Propionic acid , Propionic anhydride ; 20 °C; 20 °C → 36 °C; 36 °C → 1 °C
1.2 Reagents: Nitric acid ; 1 h, 1 °C; 1 h, 10 °C
1.3 Solvents: Water

Reference